Cas no 2034281-67-7 (N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide)

• Product name: N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
• CAS No: 2034281-67-7
• MF: C₂₂H₂₅N₃O₄
• MW: 395.4516
• CID: 5348917

N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
• N-(isochroman-3-ylmethyl)-2-(3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide
• N-[(3,4-dihydro-1H-2-benzopyran-3-yl)methyl]-2-[3-(4-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide

• Inchi： 1S/C22H25N3O4/c1-28-19-8-6-18(7-9-19)25-11-10-24(22(25)27)14-21(26)23-13-20-12-16-4-2-3-5-17(16)15-29-20/h2-9,20H,10-15H2,1H3,(H,23,26)
• InChI Key： IYJHZOOKKKMWQI-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])C1([H])C([H])([H])N([H])C(C([H])([H])N1C(N(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])[H])C([H])([H])C1([H])[H])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 578
• XLogP3: 1.8
• Topological Polar Surface Area: 71.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines